Cas no 592550-33-9 (1H-Indole-3-carboxaldehyde,2-methyl-1-[(3-nitrophenyl)methyl]-(9CI))

• Product Name: 1H-Indole-3-carboxaldehyde,2-methyl-1-[(3-nitrophenyl)methyl]-(9CI)
• CAS No: 592550-33-9
• MF: C₁₇H₁₄N₂O₃
• MW: 294.304664134979
• CID: 1017484
• Update Time: 2024-06-13

1H-Indole-3-carboxaldehyde,2-methyl-1-[(3-nitrophenyl)methyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde,2-methyl-1-[(3-nitrophenyl)methyl]-(9CI)
• 1H-Indole-3-carboxaldehyde, 2-methyl-1-[(3-nitrophenyl)methyl]-

• Inchi： 1S/C17H14N2O3/c1-12-16(11-20)15-7-2-3-8-17(15)18(12)10-13-5-4-6-14(9-13)19(21)22/h2-9,11H,10H2,1H3
• InChI Key： MUVAEZNWZCQEMM-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC([N+]([O-])=O)=C2)C2=C(C=CC=C2)C(C=O)=C1C

Computed Properties

• Exact Mass: 294.1
• Monoisotopic Mass: 294.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0